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Abstract

This application note details a robust and rapid Ultra-Performance Liquid Chromatography
(UPLC) method for the quantitative analysis of Axitinib and its related compounds. The
described method is stability-indicating, capable of separating the active pharmaceutical
ingredient (API) from its degradation products and potential impurities. This document provides
comprehensive experimental protocols, method validation data, and visual workflows to aid in
the implementation of this method for routine analysis and stability studies in a laboratory
setting.

Introduction

Axitinib is a potent and selective tyrosine kinase inhibitor used in the treatment of advanced
renal cell carcinoma.[1] Ensuring the purity and stability of Axitinib in bulk drug and
pharmaceutical dosage forms is critical for its safety and efficacy. A reliable analytical method is
therefore essential for the identification and quantification of Axitinib and any related
substances, including process impurities and degradation products. This UPLC method offers
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high resolution, sensitivity, and a significantly reduced analysis time compared to traditional
HPLC methods, making it suitable for high-throughput environments.

Experimental Protocols
Instrumentation and Chromatographic Conditions

A UPLC system equipped with a photodiode array (PDA) detector is recommended for this
analysis. The following table summarizes the chromatographic conditions for the rapid analysis
of Axitinib and its related compounds.

Parameter Recommended Conditions
UPLC System Waters Acquity UPLC or equivalent
Waters Acquity UPLC BEH C18 (50 mm x 2.1
Column
mm, 1.7 um)[2]
Mobile Phase A 0.1% Formic acid in Water[2]
Mobile Phase B Acetonitrile[2]

0.00-0.50 min: 10% B0.50-1.00 min: 10% -
Gradient Elution 90% B1.00-2.00 min: 90% B2.00-2.10 min:
90% — 10% B2.10-3.00 min: 10% B[3]

Flow Rate 0.4 mL/min[3]
Column Temperature 45 °CJ3]
Autosampler Temp. 4 °CJ3]
Injection Volume 2.0 pL[3]
Detection Wavelength 249 nm[4]
Run Time 3.0 minutes

Preparation of Solutions

Diluent: A mixture of water and acetonitrile (50:50, v/v) is used as the diluent for preparing
standard and sample solutions.
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Standard Stock Solution (Axitinib):

Accurately weigh approximately 10 mg of Axitinib reference standard.

Transfer it into a 100 mL volumetric flask.

Add approximately 70 mL of diluent and sonicate for 10 minutes to dissolve.

Allow the solution to cool to room temperature and dilute to the mark with the diluent. This
yields a stock solution of 100 pg/mL.

Working Standard Solution:
o Pipette 1.0 mL of the Standard Stock Solution into a 10 mL volumetric flask.
 Dilute to the mark with the diluent to obtain a final concentration of 10 pg/mL.

Sample Preparation (for Tablet Dosage Form):

Weigh and finely powder no fewer than 20 tablets.

o Accurately weigh a quantity of the powder equivalent to 5 mg of Axitinib and transfer it to a
50 mL volumetric flask.

e Add approximately 30 mL of diluent and sonicate for 15 minutes to ensure complete
extraction of the drug.

 Allow the solution to cool and dilute to the mark with the diluent.
« Filter the solution through a 0.22 um syringe filter, discarding the first few mL of the filtrate.

o Pipette 1.0 mL of the filtered solution into a 10 mL volumetric flask and dilute to the mark with
the diluent to get a final concentration of 10 pug/mL.

Method Validation Summary

The UPLC method was validated according to the International Council for Harmonisation
(ICH) guidelines. The following tables summarize the key validation parameters.
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Linearity

The linearity of the method was evaluated by analyzing a series of Axitinib standard solutions
over a specified concentration range.

Analyte Concentration Range Correlation Coefficient (r?)
Axitinib 12.5 - 75 pug/mL[4] > 0.999[4]
Axitinib 4 - 24 pg/mL[5] 0.9994[5]
Axitinib 0.5 - 100 ng/mL][2] 0.9992[2]

Accuracy and Precision

Accuracy was determined by recovery studies at three different concentration levels (80%,
100%, and 120%). Precision was evaluated by analyzing six replicate injections of the standard
solution on the same day (intraday) and on three different days (interday).

Parameter Specification Result

Accuracy (% Recovery) 98.0% - 102.0% 99.49% - 99.80%[4]
Intraday Precision (%RSD) <2.0% < 2.0%[6]

Interday Precision (%RSD) <2.0% < 2.0%[6]

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

The LOD and LOQ were determined based on the signal-to-noise ratio.

Parameter Result
LOD 0.26 pg/mL[4]
LOQ 0.80 pg/mL[4]

Specificity and Forced Degradation
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Forced degradation studies were performed to demonstrate the stability-indicating nature of the
method. Axitinib was subjected to acidic, basic, oxidative, thermal, and photolytic stress
conditions. The method was able to separate Axitinib from all degradation products, indicating
its high specificity.[4][7] Axitinib showed significant degradation under acidic, basic, and
oxidative conditions.[4][6]

Visualizations
Experimental Workflow
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Figure 1: UPLC Analysis Workflow for Axitinib

Click to download full resolution via product page

Caption: UPLC Analysis Workflow for Axitinib.
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Figure 2: Logical Flow of Method Validation
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Caption: Logical Flow of Method Validation.

Conclusion

The UPLC method described in this application note is rapid, specific, accurate, and precise for
the determination of Axitinib and its related compounds. The short run time allows for a high
throughput of samples, making it an efficient tool for quality control and stability testing in the
pharmaceutical industry. The comprehensive protocol and validation data provided herein
should enable straightforward implementation and adaptation of this method in other
laboratories.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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